Cas no 1227604-86-5 (2-Bromomethyl-5-fluoro-3-(pyridin-3-yl)pyridine)
2-Bromomethyl-5-fluoro-3-(pyridin-3-yl)pyridine Chemical and Physical Properties
Names and Identifiers
-
- 2-bromomethyl-5-fluoro-3-(pyridin-3-yl)pyridine
- 2-Bromomethyl-5-fluoro-3-(pyridin-3-yl)pyridine
-
- Inchi: 1S/C11H8BrFN2/c12-5-11-10(4-9(13)7-15-11)8-2-1-3-14-6-8/h1-4,6-7H,5H2
- InChI Key: OQZPDDMILOPVDI-UHFFFAOYSA-N
- SMILES: BrCC1C(=CC(=CN=1)F)C1C=NC=CC=1
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 203
- XLogP3: 2.1
- Topological Polar Surface Area: 25.8
2-Bromomethyl-5-fluoro-3-(pyridin-3-yl)pyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A023026247-250mg |
2-Bromomethyl-5-fluoro-3-(pyridin-3-yl)pyridine |
1227604-86-5 | 97% | 250mg |
$652.80 | 2023-09-03 | |
| Alichem | A023026247-500mg |
2-Bromomethyl-5-fluoro-3-(pyridin-3-yl)pyridine |
1227604-86-5 | 97% | 500mg |
$1029.00 | 2023-09-03 | |
| Alichem | A023026247-1g |
2-Bromomethyl-5-fluoro-3-(pyridin-3-yl)pyridine |
1227604-86-5 | 97% | 1g |
$1713.60 | 2023-09-03 |
2-Bromomethyl-5-fluoro-3-(pyridin-3-yl)pyridine Related Literature
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
Additional information on 2-Bromomethyl-5-fluoro-3-(pyridin-3-yl)pyridine
Research Briefing on 2-Bromomethyl-5-fluoro-3-(pyridin-3-yl)pyridine (CAS: 1227604-86-5) in Chemical Biology and Pharmaceutical Applications
The compound 2-Bromomethyl-5-fluoro-3-(pyridin-3-yl)pyridine (CAS: 1227604-86-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications as a key intermediate in drug discovery and development. This briefing synthesizes the latest findings on its synthesis, reactivity, and potential therapeutic applications, with a focus on peer-reviewed studies published within the last three years.
Recent advancements in synthetic methodologies have highlighted the efficiency of 1227604-86-5 as a building block for heterocyclic compounds. A 2023 study in the Journal of Medicinal Chemistry demonstrated its utility in Suzuki-Miyaura cross-coupling reactions to generate biaryl derivatives with enhanced pharmacokinetic properties. The bromomethyl moiety facilitates selective functionalization, enabling the construction of targeted kinase inhibitors, particularly in oncology research.
Structural analyses via X-ray crystallography (reported in ACS Chemical Biology, 2022) reveal that the pyridine-fluoro substitution pattern confers optimal binding affinity to ATP pockets of tyrosine kinases. Computational docking studies further suggest that derivatives of 2-Bromomethyl-5-fluoro-3-(pyridin-3-yl)pyridine exhibit low nanomolar inhibitory activity against FGFR and EGFR mutants, positioning it as a candidate for overcoming drug resistance in non-small cell lung cancer.
In pharmacokinetic evaluations, prodrugs derived from this scaffold showed improved blood-brain barrier penetration in rodent models (2023, Molecular Pharmaceutics). The fluoro group's metabolic stability and the pyridine nitrogen's hydrogen-bonding capacity were identified as critical factors for CNS-targeted delivery. However, challenges remain in optimizing selectivity to minimize off-target effects, as noted in a 2024 toxicity profiling study.
Emerging applications extend beyond oncology. A 2024 Nature Chemical Biology publication reported its incorporation into PROTACs (Proteolysis-Targeting Chimeras) for selective protein degradation. The compound's bifunctional reactivity allows conjugation with E3 ligase ligands, enabling targeted degradation of pathological tau aggregates in neurodegenerative disease models.
Industrial-scale production challenges are being addressed through continuous flow chemistry approaches, as detailed in a 2023 Organic Process Research & Development paper. These methods achieve >85% yield with reduced hazardous waste generation, aligning with green chemistry principles. Regulatory filings indicate that three clinical-stage compounds using 1227604-86-5 derivatives have entered Phase I trials as of Q2 2024.
Future research directions emphasize structural diversification to expand therapeutic indications. Collaborative efforts between academia and industry (e.g., NIH's NCATS program) are exploring its potential in antiviral agents, leveraging the pyridine core's RNA-binding capabilities. The compound's unique combination of synthetic accessibility and biological relevance ensures its continued prominence in medicinal chemistry pipelines.
1227604-86-5 (2-Bromomethyl-5-fluoro-3-(pyridin-3-yl)pyridine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)